Cas no 1315367-88-4 (2-Phenyl-8H-pyrimido[4,5-d]pyrimidine-5-thione)

• Product Name: 2-Phenyl-8H-pyrimido[4,5-d]pyrimidine-5-thione
• CAS No: 1315367-88-4
• MF: C₁₂H₈N₄S
• MW: 240.283720016479
• CID: 5158880
• Update Time: 2025-06-14

2-Phenyl-8H-pyrimido[4,5-d]pyrimidine-5-thione Chemical and Physical Properties

Names and Identifiers

• 7-Phenyl-4H,6H-[1,3]diazino[4,5-d]pyrimidine-4-thione
• 7-phenyl-3H,4H-pyrimido[4,5-d][1,3]diazine-4-thione
• 2-Phenyl-8H-pyrimido[4,5-d]pyrimidine-5-thione

• Inchi： 1S/C12H8N4S/c17-12-9-6-13-10(8-4-2-1-3-5-8)16-11(9)14-7-15-12/h1-7H,(H,13,14,15,16,17)
• InChI Key： INOQSYITPPQBTI-UHFFFAOYSA-N
• SMILES： S=C1C2=CN=C(C3C=CC=CC=3)N=C2NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 325
• XLogP3: 1.6
• Topological Polar Surface Area: 82.3

Additional information on 2-Phenyl-8H-pyrimido[4,5-d]pyrimidine-5-thione

Comprehensive Analysis of 2-Phenyl-8H-pyrimido[4,5-d]pyrimidine-5-thione (CAS No. 1315367-88-4): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and organic chemistry, 2-Phenyl-8H-pyrimido[4,5-d]pyrimidine-5-thione (CAS No. 1315367-88-4) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrimido[4,5-d]pyrimidine core and phenyl substituent, exhibits remarkable potential in drug discovery and material science. Researchers are increasingly focusing on its thione functional group, which contributes to its diverse reactivity and binding affinity.

The structural complexity of 2-Phenyl-8H-pyrimido[4,5-d]pyrimidine-5-thione makes it a valuable scaffold for designing kinase inhibitors and antimicrobial agents. Recent studies highlight its role in modulating enzyme activity, particularly in cancer research where small molecule therapeutics are in high demand. Its CAS No. 1315367-88-4 serves as a critical identifier in chemical databases, facilitating global research collaboration.

From a synthetic chemistry perspective, the compound's pyrimidine-thione moiety offers versatile chelation properties, making it relevant in metal-organic frameworks (MOFs) and catalysis. This aligns with growing industry trends toward sustainable chemistry and green synthesis. Laboratories worldwide are optimizing protocols for its preparation, emphasizing atom economy and low-waste production.

In drug development, 2-Phenyl-8H-pyrimido[4,5-d]pyrimidine-5-thione is being explored for its bioisosteric potential—a hot topic in medicinal chemistry forums. Its ability to mimic hydrogen bond acceptors/donors while improving pharmacokinetic profiles addresses key challenges in drug solubility and oral bioavailability. These attributes resonate with frequent search queries like "improving drug-like properties of lead compounds" and "heterocyclic replacements in drug design."

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, HPLC purity analysis, and X-ray crystallography—methods frequently discussed in chemical research communities. The CAS No. 1315367-88-4 ensures traceability across publications, supporting reproducibility in studies investigating its structure-activity relationships (SAR).

Beyond pharmaceuticals, 2-Phenyl-8H-pyrimido[4,5-d]pyrimidine-5-thione finds applications in organic electronics due to its π-conjugated system. This connects with trending searches on "organic semiconductors" and "materials for flexible electronics." Its thermal stability and electron transport properties are under evaluation for next-generation optoelectronic devices.

Environmental considerations are also paramount. Recent publications examine the compound's biodegradation pathways and ecotoxicological profiles, responding to regulatory demands for benign-by-design chemicals. Such data is crucial for industries aligning with REACH compliance and green chemistry principles.

In conclusion, 2-Phenyl-8H-pyrimido[4,5-d]pyrimidine-5-thione (CAS No. 1315367-88-4) represents a multifaceted compound bridging drug discovery, materials science, and sustainable chemistry. Its ongoing research reflects broader scientific priorities—from precision medicine to circular economy initiatives—making it a compelling subject for both academic and industrial investigations.